Cas no 874881-21-7 (Thieno[3,2-d]pyrimidine, 4-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl-)

Thieno[3,2-d]pyrimidine, 4-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl-, is a heterocyclic compound featuring a fused thienopyrimidine core substituted with a 1,4-diazepine ring and a methyl group at the 7-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The incorporation of the diazepine ring enhances conformational flexibility, potentially improving binding affinity to biological targets. Its rigid thienopyrimidine scaffold offers stability and synthetic versatility, enabling further functionalization. This compound is particularly relevant in the development of kinase inhibitors and other therapeutic agents, where its balanced lipophilicity and hydrogen-bonding capacity contribute to optimized pharmacokinetic profiles.

Thieno[3,2-d]pyrimidine, 4-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl- structure

874881-21-7 structure

Product Name:Thieno[3,2-d]pyrimidine, 4-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl-

CAS No:874881-21-7

MF:C₁₂H₁₆N₄S

MW:248.347240447998

CID:5229233

Update Time:2025-10-30

Thieno[3,2-d]pyrimidine, 4-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl- Chemical and Physical Properties

Names and Identifiers

- Thieno[3,2-d]pyrimidine, 4-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl-
- Inchi： 1S/C12H16N4S/c1-9-7-17-11-10(9)14-8-15-12(11)16-5-2-3-13-4-6-16/h7-8,13H,2-6H2,1H3
- InChI Key： VINSIKPBMPNAJX-UHFFFAOYSA-N
- SMILES： C1=NC(N2CCCNCC2)=C2SC=C(C)C2=N1

Thieno[3,2-d]pyrimidine, 4-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR103664-250mg	7-Methyl-4-homopiperazinothieno[3,2-d]pyrimidine	874881-21-7		250mg	£80.00	2025-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1528348-250mg	4-(1,4-Diazepan-1-yl)-7-methylthieno[3,2-d]pyrimidine	874881-21-7	98%	250mg	￥1246	2023-03-10

Thieno[3,2-d]pyrimidine, 4-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl- Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Additional information on Thieno[3,2-d]pyrimidine, 4-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl-

Thieno[3,2-d]pyrimidine, 4-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl-

The compound Thieno[3,2-d]pyrimidine, specifically the derivative 4-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl-, is a fascinating molecule with significant potential in the field of medicinal chemistry. This compound is identified by its CAS number 874881-21-7, which uniquely distinguishes it in chemical databases and literature. The structure of this molecule combines a thienopyrimidine core with a hexahydrodiazepine substituent and a methyl group at specific positions, making it a target of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of thienopyrimidines as scaffolds for drug discovery. The integration of the hexahydrodiazepine ring introduces unique pharmacological properties, such as enhanced bioavailability and improved receptor binding affinity. These attributes make the compound a promising candidate for the development of agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of Thieno[3,2-d]pyrimidine derivatives has been optimized through advanced methodologies. Researchers have employed multi-component reactions and microwave-assisted synthesis to streamline the production process. These techniques not only improve yield but also reduce reaction time, making large-scale production more feasible.

In terms of biological activity, this compound has shown remarkable potential in inhibiting key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its ability to modulate kinases associated with tumor growth and metastasis. Additionally, its methyl group substitution at position 7 enhances its stability and reduces potential side effects, making it a safer option for therapeutic use.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound with target proteins. Molecular docking studies reveal that the hexahydrodiazepine moiety plays a critical role in stabilizing interactions within the active site of target enzymes. This insight has guided further modifications to enhance selectivity and potency.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are focusing on advancing this compound into preclinical trials. The integration of artificial intelligence in drug design is expected to accelerate this process by predicting optimal dosages and identifying potential adverse effects early in development.

In conclusion, the compound Thieno[3,2-d]pyrimidine, particularly its derivative with CAS number 874881-21-7, represents a significant advancement in medicinal chemistry. Its unique structure and promising biological profile position it as a valuable asset in the quest for innovative therapeutic solutions.